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Compound of Interest

Compound Name: AMA432 sodium

Cat. No.: B15572914

Disclaimer: The following guidance is based on the safety protocols for elemental sodium, a
highly reactive and hazardous substance. The term "AM432 sodium" did not yield a specific
Safety Data Sheet (SDS). It is imperative for all personnel to obtain and thoroughly review the
specific SDS for the exact compound being used before handling. This document should be
used as a general guide and not as a substitute for the manufacturer's specific safety
recommendations.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with highly reactive sodium compounds. Adherence to
these procedures is critical to ensure personal safety and minimize environmental impact.

Physical and Chemical Hazard Summary

Elemental sodium is a soft, silvery-white metal that is highly reactive. It reacts violently with
water, producing flammable hydrogen gas and caustic sodium hydroxide.[1][2] The powdered
form may ignite spontaneously in the air.[1][2] It is extremely destructive to living tissues,
causing severe burns upon contact with skin, eyes, and mucous membranes.[1][2]
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Property Value

CAS Number 7440-23-5

Appearance Soft, silvery-white solid

Boiling Point 883 °C

Autoignition Temperature >115 °C in moist air

Major Hazards Highly flammable, water-reactive, corrosive

Reacts with moisture to form corrosive sodium
Toxicity hydroxide, causing severe burns. Inhalation of

dust can damage the respiratory tract.[1][3]

Water, oxygen, carbon dioxide, halogens and
Incompatibilities halogenated solvents, alcohols, oxidizing

agents, acids, and hydrated salts.[3][4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling reactive sodium compounds. The
following table outlines the required equipment.
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Body Part Required PPE

A full-face respirator with multi-purpose
— combination (US) respirator cartridges is
espiratory ]
recommended, especially where dust or

aerosols may be generated.[1][2]

Chemical safety goggles and a face shield are
Eyes/Face essential to protect against splashes and flying

particles.[5][6]

Nitrile, neoprene, or butyl rubber gloves are

recommended.[6] Always consult the glove

Hands o
manufacturer's compatibility chart for the
specific compound.
A flame-resistant lab coat, long pants, and
Body closed-toe shoes are required.[2] An anti-static

lab coat is preferable.[2]

Operational and Disposal Plans
Handling Procedures

e Preparation:

Ensure a certified chemical fume hood or glove box is used for all operations.[2][3]

[e]

o

The work area must be free of water and other incompatible materials.[3] Keep a supply of
dry sand or a Class D fire extinguisher readily available.[4]

o

All equipment must be thoroughly dried before use.[3]

[¢]

Notify other laboratory personnel when you are working with sodium.[3]
e During Handling:

o Handle sodium under an inert liquid (e.g., mineral oil) or in an inert atmosphere (e.g.,
argon or nitrogen).[3][4]
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o Avoid direct contact with skin, eyes, and clothing.[1]
o Do not create dust from the sodium compound.[1]

o Keep away from all sources of ignition.[1]

e Storage:

o Store in a tightly sealed, properly labeled container under kerosene, toluene, or mineral
0il.[3]

o The storage area must be a dry, well-ventilated, flammables-area, away from acids and
oxidizing agents.[1][3]

o Containers should be dated upon opening.[5]

Disposal Plan

o Waste Collection: All sodium waste and contaminated materials should be collected in a
designated, sealed container under an inert liquid like mineral oil.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste: Sodium" and
include the date of accumulation.

» Disposal: Dispose of the waste through your institution's Environmental Health and Safety
(EH&S) office.[1] Do not attempt to neutralize sodium waste with water.

Emergency Procedures

Immediate and correct response to an emergency is critical.
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Emergency Situation

Procedure

Spill

Small Spill (<1 L): If trained, and with
appropriate PPE, cover the spill with dry sand or
a Class D extinguishing agent.[4] Scoop the
mixture into a dry, sealed container for disposal.
[4] Do not use water or combustible materials
like paper towels.[3][4] Large Spill (>1 L):
Evacuate the area immediately and call
emergency services and your institution's EH&S
office.[1][2]

Fire

Use a Class D fire extinguisher (such as Met-L-
X) or smother the fire with dry sand.[4] DO NOT
USE WATER, CARBON DIOXIDE, OR FOAM
EXTINGUISHERS, as they will react violently
with the sodium.[3][4]

Skin Contact

Brush off any visible solid particles immediately.
[4] Remove contaminated clothing and rinse the
affected area with copious amounts of soap and
water for at least 15 minutes.[1][2] Seek

immediate medical attention.[1]

Eye Contact

Immediately flush the eyes with an emergency
eyewash station for at least 15 minutes, holding
the eyelids open.[1][2] Seek immediate medical

attention.[1]

Move the affected person to fresh air.[1] If

breathing is difficult, administer oxygen. If not

Inhalation
breathing, give artificial respiration.[1] Seek
immediate medical attention.[1]
DO NOT INDUCE VOMITING.[1] If the person is
conscious, rinse their mouth with water.[1]
Ingestion Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]
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Workflow for Safe Handling of Reactive Sodium
Compounds

Click to download full resolution via product page

Caption: Workflow for the safe handling of reactive sodium compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Highly Reactive Sodium Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572914#personal-protective-equipment-for-
handling-am432-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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